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Continuous Process Using a Kneading Reactor

This continuous method, detailed in a patent by BASF SE, integrates the methylolation and etherification

steps. Its core innovation is the use of a kneading reactor to handle the highly viscous reaction mixture that

forms during the methylolation stage [1].

Workflow of the Continuous Process for HMMM The following diagram illustrates the integrated two-

step continuous process:

Raw Material Feed
(Melamine, Formaldehyde)

Kneading Reactor
(Methylolation)

Homogenization &
Comminution (Optional)

Etherification Reactor
(Etherification with Alcohol)

Product Isolation
(Dealcoholization, Neutralization) HMMM Product

Click to download full resolution via product page

Detailed Protocol: Methylolation in a Kneading Reactor [1]

Objective: Continuous synthesis of polymethylolated melamine (Hexamethylolmelamine, HMM),
the crucial intermediate.

Raw Materials:
Melamine: Fed as a solid.

Formaldehyde: Used as a 40-70% by weight aqueous solution.
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Molar Ratio (Melamine:Formaldehyde): 1:7 to 1:10.

Catalyst: Base catalyst (e.g., aqueous sodium hydroxide or potassium hydroxide) to maintain a
pH of 8-10.

Equipment:
Kneading Reactor: A heatable and coolable single or double-shaft reactor (e.g., from List or

Buss) that provides high self-cleaning and minimal axial backmixing. It should have sections for
feeding, reaction, and discharge.

Performance Input: 0.1 to 0.8 kWh per kg of material.
Procedure:

Feeding: Solid melamine and the aqueous formaldehyde solution are continuously fed into the
kneading reactor. The catalyst is metered automatically to control the pH.

Reaction Conditions:
Temperature: 40-120°C.

Residence Time: 5 to 30 minutes.
pH: Maintained at 8-10.

Process Control: The reactor may be equipped with heat exchangers and a reflux distillation
apparatus to control temperature and water content by measuring vapor flow rate.

Discharge: The resulting highly viscous, partly solidified HMM is continuously discharged,
typically via an overflow weir or a deadspace-free screw.

Outcome: A stream of highly methylolated melamine with a degree of methylolation between 4.6 and
5.8 (out of a maximum of 6).

Subsequent Etherification to HMMM [1]

The continuous HMM stream then proceeds directly to etherification, which can also be conducted

continuously.

Homogenization (Optional): The discharged HMM may first pass through a homogenizer (e.g.,
apparatus based on the rotor-stator principle) to ensure a uniform feed for the next step.

Etherification Reaction: The HMM is introduced into a reactor containing a large excess of alcohol
(e.g., methanol, in a ratio of 10-30:1 alcohol to HMM).

Reaction Conditions: The etherification is carried out under acidic conditions (pH 3-5) [2]. This can
be performed in a tubular reactor, a stirred tank, or a series of such reactors.

Work-up: The reaction mixture is neutralized with a mineral alkali, followed by vacuum distillation to
remove excess alcohol and water, yielding the final HMMM product [2].

Comparative Process Analysis
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The table below summarizes how this continuous method compares with the traditional batch process.

Feature
Traditional Batch Process [2]
[3]

Continuous Kneading Reactor Process
[1]

Process Type Sequential batch operations in
separate vessels

Single, integrated continuous flow

Key Equipment Standard stirred-tank reactor Specialized kneading reactor, homogenizer,
tubular reactor

Handling of HMM
Intermediate

Manual transfer and processing
of solid/viscous mass

Automated, direct transfer of viscous
stream

Water Content
Control

Less efficient, often requires
separation steps

Precise, via in-line distillation and process
control

Scalability &
Efficiency

Limited by reactor size and
manual handling; higher

downtime

Highly scalable with continuous feed and
product stream; reduced downtime

Primary Advantage Simpler setup for small-scale

production

Handles high solids/viscosity; improved

process control and efficiency for large
scale

Key Advantages for Research and Development

The continuous kneading reactor process offers several benefits that align with the needs of industrial

research and development:

Process Intensification: It combines multiple unit operations into a single, streamlined process,
reducing the overall equipment footprint and processing time [1].

Handles Challenging Materials: It is specifically designed to manage the high viscosity and solid-
forming nature of the HMM reaction mixture, which is a major bottleneck in standard reactors [1].

Superior Process Control: Continuous operation allows for tighter control over critical parameters
like residence time, temperature, and water content, leading to a more consistent and higher-quality

product [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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